N-(6-((4-fluorobenzyl)thio)pyridazin-3-yl)propionamide

• IUPAC Name: N-[6-[(4-fluorophenyl)methylsulfanyl]pyridazin-3-yl]propanamide
• InChI: InChI=1S/C14H14FN3OS/c1-2-13(19)16-12-7-8-14(18-17-12)20-9-10-3-5-11(15)6-4-10/h3-8H,2,9H2,1H3,(H,16,17,19)
• InChI Key: MLAPVQUWSVXNKF-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NN=C(C=C1)SCC2=CC=C(C=C2)F
• Molecular Formula: C14H14FN3OS
• Molecular Weight: 291.35 g/mol
• CAS No.: 1021025-89-7

Description

N-(6-((4-fluorobenzyl)thio)pyridazin-3-yl)propionamide is a useful research compound. Its molecular formula is C14H14FN3OS and its molecular weight is 291.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Analogs and Derivatives in Therapeutic Research

• Anticonvulsant Activity : Research on structural analogs of N-(6-((4-fluorobenzyl)thio)pyridazin-3-yl)propionamide has shown potential anticonvulsant activity. For instance, studies on N-benzylpyrrolo[2,3-d]-, -pyrazolo[3,4-d]-, and -triazolo[4,5-d]pyrimidines, which share a similar structural motif, indicated their potential for seizure control, although their efficacy varied based on electrostatic isopotential maps suggesting a nuanced relationship between structure and activity in anticonvulsant drugs (Kelley et al., 1995).

• Anti-Cancer Properties : Derivatives with the fluoro-substituted benzyl moiety have been investigated for their anti-cancer activities. For instance, fluoro substituted benzo[b]pyran derivatives demonstrated significant anti-lung cancer activity, suggesting the potential of structurally related compounds in cancer therapy (Hammam et al., 2005).

• Analgesic and Anti-inflammatory Activity : Pyridazinone derivatives, closely related to this compound, have been synthesized and evaluated for their analgesic and anti-inflammatory properties. These studies found compounds with significant activity, highlighting the therapeutic potential of the chemical class for managing pain and inflammation without notable gastrointestinal toxicity, which is a common side effect of NSAIDs (Gökçe et al., 2011).

• Antiviral Drug Discovery : The exploration of various heterocyclic compounds, including pyridazine and pyrimidine derivatives, in antiviral drug discovery has indicated the versatility of these chemical frameworks. Although not directly related to this compound, the study of these analogs provides insights into the potential antiviral applications of such compounds (De Clercq, 2009).